Cas no 102014-64-2 (3-Amino-butanoic Acid Ethyl Ester Hydrochloride)

3-Amino-butanoic Acid Ethyl Ester Hydrochloride structure
102014-64-2 structure
Product Name:3-Amino-butanoic Acid Ethyl Ester Hydrochloride
CAS No:102014-64-2
MF:C6H14ClNO2
MW:167.633861064911
CID:1131561
PubChem ID:74821439
Update Time:2025-04-20

3-Amino-butanoic Acid Ethyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-amino-, ethyl ester, hydrochloride
    • 3-amino-Butanoic acid ethyl ester hydrochloride
    • ethyl 3-aminobutanoate hydrochloride
    • CEA01464
    • 3-Amino-butanoic acid ethyl ester HCl
    • ISVBSAIYXBEVSI-UHFFFAOYSA-N
    • BS-19155
    • MFCD01862144
    • AKOS026742645
    • SY254086
    • CS-0376333
    • G80479
    • S-3-amino-Butanoic acid ethyl ester hydrochloride
    • DB-129879
    • ethyl 3-aminobutanoate;hydrochloride
    • ethyl 3-aminobutyrate hydrochloride
    • SCHEMBL852518
    • EN300-176158
    • 102014-64-2
    • Butanoic acid, 3-amino-, ethyl ester, hydrochloride (1:1)
    • 3-Amino-butanoic Acid Ethyl Ester Hydrochloride
    • Inchi: 1S/C6H13NO2.ClH/c1-3-9-6(8)4-5(2)7;/h5H,3-4,7H2,1-2H3;1H
    • InChI Key: ISVBSAIYXBEVSI-UHFFFAOYSA-N
    • SMILES: Cl.O(CC)C(CC(C)N)=O

Computed Properties

  • Exact Mass: 167.07142
  • Monoisotopic Mass: 167.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 93.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32

3-Amino-butanoic Acid Ethyl Ester Hydrochloride Pricemore >>

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